Cas no 2172508-19-7 (1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol)

• Product Name: 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol
• CAS No: 2172508-19-7
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 6206832
• PubChem ID: 22897603
• Update Time: 2025-11-05

1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol
• EN300-1288443
• 2172508-19-7
• 1-{bicyclo[2.2.1]hept-5-en-2-yl}ethane-1-thiol

• Inchi： 1S/C9H14S/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,6-10H,4-5H2,1H3
• InChI Key： IWUXBXNYVXNHPP-UHFFFAOYSA-N
• SMILES： SC(C)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 154.08162162g/mol
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Additional information on 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol

Professional Introduction to Compound with CAS No. 2172508-19-7 and Product Name: 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol

The compound with the CAS number 2172508-19-7 and the product name 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The bicyclo framework, specifically the bicyclo2.2.1hept-5-en moiety, introduces a complex three-dimensional scaffold that can influence both the physical properties and biological activity of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those featuring cyclic structures that mimic natural products or bioactive scaffolds. The 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol molecule, with its sulfur-containing side chain, presents an intriguing candidate for further exploration. The thiol group (-SH) is a versatile functional moiety that can participate in various chemical reactions, including oxidation-reduction processes and disulfide bond formation, which are crucial in biological systems.

In the realm of drug discovery, the structural complexity of 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol offers a promising platform for designing novel therapeutic agents. The bicyclic core can be engineered to interact with specific biological targets, such as enzymes or receptors, by tuning its electronic and steric properties. For instance, modifications to the double bond or the sulfur substituent could enhance binding affinity or modulate metabolic stability.

One of the most compelling aspects of this compound is its potential role in developing treatments for neurological disorders. Bicyclic structures are frequently found in natural products known for their neuroprotective and anti-inflammatory properties. By leveraging these structural motifs, researchers aim to create molecules that can cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders. Preliminary computational studies suggest that 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol may exhibit favorable pharmacokinetic profiles, making it a candidate for further preclinical investigation.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the bicyclo framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in achieving this complex structure efficiently.

From a biochemical perspective, the thiol group in 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol plays a critical role in its interactions with biological molecules. Thiols are well-known for their ability to form stable disulfide bonds, which are integral components of many proteins and enzymes involved in cellular processes such as signal transduction and redox regulation. This property makes thiol-containing compounds valuable tools for studying protein function and designing enzyme inhibitors.

Moreover, the compound's potential as a chiral building block has not been overlooked. The presence of stereocenters in the bicyclic core allows for the synthesis of enantiomerically pure derivatives, which are often essential for achieving optimal biological activity while minimizing side effects. Chiral resolution techniques and asymmetric synthesis methods are being explored to produce enantiomerically enriched forms of this molecule.

In conclusion, 1-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol (CAS No. 2172508-19-7) represents a fascinating subject of study with broad implications in pharmaceutical research and synthetic chemistry. Its unique structural features, coupled with its functional versatility, position it as a promising candidate for further development into novel therapeutic agents or biochemical probes.